(4-Nitrophenyl)hydrazine dihydrochloride
Overview
Description
(4-Nitrophenyl)hydrazine dihydrochloride is an organic compound with the molecular formula C6H8ClN3O2 and a molecular weight of 189.6 g/mol . It is commonly used in various chemical reactions and has significant applications in scientific research, particularly in the fields of chemistry, biology, and medicine.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of (4-Nitrophenyl)hydrazine dihydrochloride typically involves a two-step process starting from p-nitroaniline. The first step is the diazotization of p-nitroaniline using sodium nitrite in the presence of hydrochloric acid at 0°C. This is followed by a reduction reaction using stannous chloride in hydrochloric acid, also at 0°C, to yield the desired product .
Industrial Production Methods: In industrial settings, the preparation process involves the use of aminophenyl sulfonamide as the initial raw material. This undergoes a diazo reaction, a reduction reaction using sodium metabisulfite, and hydrolysis to obtain p-nitrophenyl hydrazine hydrochloride. The reaction conditions are maintained at a temperature range of 10-35°C and a pH value of 5-8 .
Chemical Reactions Analysis
Types of Reactions: (4-Nitrophenyl)hydrazine dihydrochloride undergoes various chemical reactions, including:
Reduction: It can be reduced to form corresponding amines.
Substitution: It can participate in nucleophilic substitution reactions.
Common Reagents and Conditions:
Reduction: Stannous chloride in hydrochloric acid is commonly used for reduction reactions.
Substitution: Sodium nitrite and hydrochloric acid are used for diazotization reactions.
Major Products Formed:
Reduction: The major product formed is the corresponding amine.
Substitution: The major product formed is the diazonium salt.
Scientific Research Applications
(4-Nitrophenyl)hydrazine dihydrochloride has several applications in scientific research:
Mechanism of Action
The mechanism of action of (4-Nitrophenyl)hydrazine dihydrochloride involves its interaction with molecular targets and pathways. It acts as a derivatizing agent for carbonyl compounds, forming stable hydrazones. This interaction is crucial for its application in detecting and quantifying carbonyl compounds in various samples .
Comparison with Similar Compounds
- Phenylhydrazine hydrochloride
- 2-Nitrophenylhydrazine hydrochloride
- Hydrazine monohydrochloride
Comparison: (4-Nitrophenyl)hydrazine dihydrochloride is unique due to its nitro group, which enhances its reactivity and makes it suitable for specific applications such as anticancer activity and derivatization of carbonyl compounds . In contrast, phenylhydrazine hydrochloride and 2-nitrophenylhydrazine hydrochloride lack this nitro group, resulting in different reactivity and applications .
Properties
Molecular Formula |
C6H9Cl2N3O2 |
|---|---|
Molecular Weight |
226.06 g/mol |
IUPAC Name |
(4-nitrophenyl)hydrazine;dihydrochloride |
InChI |
InChI=1S/C6H7N3O2.2ClH/c7-8-5-1-3-6(4-2-5)9(10)11;;/h1-4,8H,7H2;2*1H |
InChI Key |
YPLQSPBPBKOAEN-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC=C1NN)[N+](=O)[O-].Cl.Cl |
Origin of Product |
United States |
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